2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-7-(methoxymethyl)-5-phenyl-[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-7-(methoxymethyl)-5-phenyl-[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one is a useful research compound. Its molecular formula is C24H23N5O3 and its molecular weight is 429.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
The synthesis of compounds with a similar chemical backbone, such as 1-R-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acids and their derivatives, has been extensively studied for their potential biological activities, particularly in the realm of antimicrobial and antitubercular effects. For instance, Ukrainets et al. (2009) demonstrated the synthesis of a series of these compounds aimed at microbiological investigations, highlighting their relevance in drug discovery and development processes Ukrainets, A. A. Tkach, L. A. Grinevich, A. Turov, O. Bevz, 2009.
Antimicrobial Properties
Research on triazole derivatives, which share structural similarities with the compound , has shown promising antimicrobial properties. Bektaş et al. (2007) synthesized novel triazole derivatives and evaluated them for antimicrobial activities, with some compounds exhibiting good or moderate activities against various microorganisms Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2007. This suggests potential applications in developing new antimicrobial agents.
Antioxidant Properties
Compounds related to the chemical structure of interest have also been explored for their antioxidant properties. Chkirate et al. (2020) synthesized Cu(II) coordination complexes with triazolo[1,5-a]pyrimidine derivatives, which showed significant antioxidant activity in vitro Chkirate, S. Fettach, Mohamed El Hafi, K. Karrouchi, Bouchaib Elotmani, J. Mague, S. Radi, M. Faouzi, N. N. Adarsh, E. Essassi, Y. Garcia, 2020. This highlights the potential use of such compounds in the development of antioxidants.
Antitubercular Activity
The antitubercular activity of quinolone derivatives, closely related to the compound under discussion, has been a subject of study. Ukrainets et al. (2009) focused on the synthesis of quinolone derivatives for their potential antitubercular properties, providing a foundation for the development of new antitubercular agents Ukrainets, L. A. Grinevich, A. A. Tkach, O. Bevz, S. V. Slobodzian, 2009.
Properties
IUPAC Name |
2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-7-(methoxymethyl)-5-phenyl-[1,2,4]triazolo[4,3-c]pyrimidin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O3/c1-32-16-19-14-21-26-28(24(31)29(21)23(25-19)18-9-3-2-4-10-18)15-22(30)27-13-7-11-17-8-5-6-12-20(17)27/h2-6,8-10,12,14H,7,11,13,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLJYDSCFEJUWEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC2=NN(C(=O)N2C(=N1)C3=CC=CC=C3)CC(=O)N4CCCC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.